molecular formula C6H8N2O3 B1167914 POLYGUANYLIC-URIDYLIC ACID*POTASSIUM/SOD IUM CAS No. 118539-79-0

POLYGUANYLIC-URIDYLIC ACID*POTASSIUM/SOD IUM

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Description

POLYGUANYLIC-URIDYLIC ACID*POTASSIUM/SOD IUM is a useful research compound. Its molecular formula is C6H8N2O3. The purity is usually 95%.
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properties

CAS RN

118539-79-0

Product Name

POLYGUANYLIC-URIDYLIC ACID*POTASSIUM/SOD IUM

Molecular Formula

C6H8N2O3

Molecular Weight

0

Origin of Product

United States

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